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Compound of Interest

Compound Name: Etofylline-D6

cat. No.: B15600191

An In-depth Technical Guide to the Safe Handling of Etofylline-D6
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling procedures, and
relevant biological information for Etofylline-D6. Given the limited availability of a specific
Safety Data Sheet (SDS) for the deuterated isotopologue, this document leverages data from
Etofylline as a primary reference, a standard and accepted practice as minor isotopic
substitution does not significantly alter the chemical's hazardous properties.

Chemical and Physical Properties

Etofylline-D6 is a deuterated form of Etofylline, a xanthine derivative used as a bronchodilator.
The following table summarizes its key chemical and physical properties.
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Property Value Source
7-(2-hydroxyethyl)-1,3-
Chemical Name _( Y y Y _ N/A
dimethylpurine-2,6-dione-D6
Hydroxyethyl)theophylline-D6,
Synonyms (Hy Y -y) P N/A
7-Theophyllineethanol-D6
519-37-9 (for non-deuterated
CAS Number ) [1112][3]
Etofylline)
Molecular Formula CoHeDsN4O3 N/A
Molecular Weight 230.26 g/mol (calculated) N/A
Appearance White solid/powder [4]
Solubility >33.6 pg/mL in water atpH 7.4 [2]
Melting Point 270 - 274 °C [4]

Safety and Hazard Information

Etofylline is classified as harmful if swallowed. The GHS hazard statement is H302.[5][6] A
related compound, Theophylline, has more severe hazard classifications, including "Toxic if

swallowed" and "May damage fertility or the unborn child".[4] Researchers should handle

Etofylline-D6 with appropriate caution, considering the potential for similar hazards.

GHS Hazard and Precautionary Statements
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Category Code Statement
Hazard H302 Harmful if swallowed
_ Wash thoroughly after
Precautionary P264 )
handling.
] Do not eat, drink or smoke
Precautionary P270 ] )
when using this product.
IF SWALLOWED: Call a
] POISON CENTER or
Precautionary P301 + P312 L
doctor/physician if you feel
unwell.
Precautionary P330 Rinse mouth.
Dispose of contents/container
) in accordance with
Precautionary P501 ) ] ] )
local/regional/national/internati
onal regulations.
Source:[5]

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A detailed list of recommended personal protective equipment for handling Etofylline-D6.
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Equipment

Specification

Eye Protection

Chemical safety goggles or glasses with side
shields.

Hand Protection

Compatible chemical-resistant gloves.

Respiratory Protection

NIOSH/MSHA or European Standard EN 149

approved respirator if dusts are generated.

Skin and Body Protection

Laboratory coat and other protective clothing to

prevent skin exposure.

Source:[5][7]

Handling and Storage Procedures

Procedure

Description

Handling

Avoid contact with skin, eyes, and clothing.[5]
Avoid ingestion and inhalation.[5] Avoid
prolonged or repeated exposure.[5] Wash
thoroughly after handling.[5] Use in a well-

ventilated area or under a chemical fume hood.

[4]

Storage

Store at 2°C - 8°C.[5] Keep container tightly
closed when not in use.[5] Store in a dry, cool,
and well-ventilated place.[4] Keep away from
incompatible substances such as strong
oxidizing agents.[4][5]

Experimental Protocols and Biological Pathways

Mechanism of Action

Etofylline functions primarily as a bronchodilator and anti-inflammatory agent through a dual

mechanism of action.[8][9] It inhibits phosphodiesterase (PDE) enzymes, particularly PDE4,

which leads to an increase in intracellular cyclic adenosine monophosphate (CAMP).[9]

Elevated cAMP levels promote the relaxation of bronchial smooth muscles.[8][9] Additionally,
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Etofylline acts as an antagonist at adenosine receptors, blocking the bronchoconstrictive
effects of adenosine.[8]
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Mechanism of Action of Etofylline.

Safe Handling Workflow

The following diagram outlines the standard workflow for safely handling Etofylline-D6 in a
laboratory setting, from preparation to disposal.
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Safe Handling Workflow for Etofylline-D6.
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Accidental Release and First Aid Measures

In the event of an accidental release or exposure, the following procedures should be followed.

Situation First Aid Measures

Take off immediately all contaminated clothing.
Skin Contact Rinse skin with water/shower. Consult a

physician.

Rinse out with plenty of water. Call an
Eye Contact )
ophthalmologist. Remove contact lenses.

Inhalation Move to fresh air. Call a physician.

If swallowed, give water to drink (two glasses at
Ingestion most). Seek medical advice immediately. Rinse
mouth.[5]

Evacuate the danger area. Avoid inhalation of

dusts. Ensure adequate ventilation. Cover
Accidental Release drains. Collect, bind, and pump off spills. Take

up carefully and dispose of properly. Clean up

the affected area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet and handling of Etofylline-D6].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600191#safety-data-sheet-and-handling-of-
etofylline-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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